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Compound of Interest |

Compound Name: 1-(Chloromethoxy)propane
CAS No.: 3587-57-3
Cat. No.: B1366746

Technical Safety Profile: 1-
(Chloromethoxy)propane

CAS No: 3587-57-3 Synonyms: Propyl chloromethyl ether; Chloromethyl propyl ether Class:
-Haloether / Alkylating Agent[1]

Executive Summary & Hazard Architecture

Warning: 1-(Chloromethoxy)propane is a structural analog to Chloromethyl Methy! Ether
(CMME) and Bis(chloromethyl) ether (BCME), both known human carcinogens. While specific
regulatory listings for the propyl variant may lag behind its methyl counterparts, it must be
handled as a high-potency alkylating agent and probable carcinogen.

This compound is not a standard solvent; it is a reactive electrophile. Its primary utility—
introducing the chloromethyl group—is inextricably linked to its toxicity. The mechanism of
action involves the spontaneous generation of a resonance-stabilized oxocarbenium ion, which
alkylates nucleophilic centers in DNA (specifically the N7 position of guanine).

Core Hazards:

» Flammability: Flash point of 25°C (Highly Flammable).
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e Reactivity: Hydrolyzes rapidly in moist air to form Hydrogen Chloride (HCI), Formaldehyde,
and 1-Propanol.

 Toxicity: Acute toxicity via inhalation/dermal routes; high potential for mutagenicity.[2]

Physicochemical Characterization

Precise physical data is critical for designing containment protocols. The low flash point
necessitates static-dissipative grounding during all transfers.

Property Value Operational Implication
C
Molecular Formula H
ClO
Molecular Weight 108.57 g/mol
N ) Moderate volatility; significant
Boiling Point 94°C (at 760 mmHg) )
vapor generation at RT.[1][3]
) Slightly less dense than water;
Density 0.966 g/mL ) )
phase separation behavior.
H225: Keep away from
Flash Point 25°C (Closed Cup) heat/sparks. Ground all
glassware.
High vapor concentration in
Vapor Pressure ~55 mmHg (at 25°C) headspace; requires active
ventilation.
- Do not use aqueous extraction
Solubility Reacts/Decomposes

until fully quenched.

Toxicology: Mechanism of Action

To understand the safety requirements, one must understand the molecular pathology. 1-
(Chloromethoxy)propane acts via an S
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1-like mechanism. In the presence of water or biological nucleophiles, the chlorine acts as a
leaving group, facilitated by the lone pair on the oxygen atom.

Mechanistic Pathway Diagram

The following diagram illustrates the dual fate of the molecule: hydrolysis (environmental
breakdown) vs. alkylation (biological damage).
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Figure 1: The reactive oxocarbenium intermediate drives both the carcinogenic potential
(alkylation) and the decomposition hazard (HCI generation).

Operational Safety: A Self-Validating System

Safety is not a checkilist; it is a system of redundant barriers. For

-haloethers, the protocol must validate containment before and during use.

4.1 Engineering Controls

o Primary Containment: All transfers must occur within a certified chemical fume hood (face
velocity > 100 fpm) or a glovebox under inert atmosphere (N

or Ar).

o Vapor Management: Do not rely on rotary evaporation exhaust alone. Use a liquid nitrogen
trap to condense volatiles before they reach the vacuum pump oil, preventing pump
corrosion and exhaust re-emission.

4.2 The "Double-Barrier" Transfer Protocol

Never pour this reagent. Use positive pressure transfer or gas-tight syringes.
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» Pre-Validation: Check glove integrity (nitrile is insufficient for prolonged contact; use Silver
Shield® or double-glove with thick neoprene over nitrile).

e Cannula Transfer: For volumes > 10 mL, use a double-ended needle (cannula) under
positive nitrogen pressure.

» Syringe Transfer: For volumes < 10 mL, use a gas-tight glass syringe with a Luer-lock tip.
Plastic syringes may swell or dissolve.

4.3 Quenching & Waste (The End-Point Validation)

The reaction mixture is not "safe" until the alkylating power is destroyed.
e Quench Agent: Concentrated Aqueous Ammonia (NH

OH) or Ammonium Chloride (sat. ag.).

e Mechanism: Ammonia acts as a sacrificial nucleophile, converting the alkylating agent into a
non-toxic amine or accelerating hydrolysis while neutralizing the generated HCI.

» Validation: Test the pH of the aqueous layer. It must remain basic (pH > 9) to ensure the HCI
byproduct is neutralized and the hydrolysis equilibrium is driven to completion.

Operational Workflow Diagram
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Storage: 4°C, Inert Gas
(Segregate from Oxidizers)

PPE Check:
Silver Shield Gloves + Fume Hood

Transfer: Cannula/Syringe Only
(NO Pouring)

:

Reaction: Closed System
(N2 Atmosphere)

Quench: Add NH40H
(Exothermic Control)

Verify pH > 9

Waste: Halogenated Solvent
(pH Adjusted)
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Figure 2: Operational workflow emphasizing the critical control points (PPE and Quench
Validation).

Emergency Response Protocols
5.1 Spill Management

Do not attempt to wipe up a spill with paper towels. This increases surface area and vapor

generation.

¢ Evacuate: Clear the immediate area.
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e |solate: Close the fume hood sash.

o Neutralize: If safe to approach (wearing full PPE including respirator), cover the spill with a
1:1 mixture of soda ash and sand, or a commercial solvent absorbent.

e Hydrolysis: Carefully mist the absorbent with dilute agueous ammonia to initiate
hydrolysis/neutralization in situ before collection.

5.2 First Aid

 Inhalation: Move to fresh air immediately. The delayed onset of pulmonary edema is a risk
with HCI-generating agents. Medical observation for 24 hours is recommended.

o Skin Contact: Wash with soap and water for 15 minutes. Do not use alcohol (this may
increase skin permeability).

o Eye Contact: Rinse for 15 minutes.[2] The hydrolysis product (HCI) causes immediate
corneal damage.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
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and industry. Email: info@benchchem.com
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